Cas no 7224-85-3 (1-(2-ethenyl-3-hydroxycyclohexyl)ethanone)

• Product name: 1-(2-ethenyl-3-hydroxycyclohexyl)ethanone
• CAS No: 7224-85-3
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 1754174
• PubChem ID: 5231909

1-(2-ethenyl-3-hydroxycyclohexyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethenyl-3-hydroxycyclohexyl)ethanone
• 7224-85-3
• DTXSID40411858

• Inchi： InChI=1S/C10H16O2/c1-3-8-9(7(2)11)5-4-6-10(8)12/h3,8-10,12H,1,4-6H2,2H3
• InChI Key： UYACKSRKOJEAHY-UHFFFAOYSA-N
• SMILES： CC(=O)C1CCCC(C1C=C)O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3